Cas no 2229510-96-5 (methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate)

• Product Name: methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate
• CAS No: 2229510-96-5
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 6010007
• PubChem ID: 165659068
• Update Time: 2025-06-07

methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate
• EN300-1995243
• 2229510-96-5

• Inchi： 1S/C11H11ClO3/c1-15-10(13)8-3-2-7(6-9(8)12)11(14)4-5-11/h2-3,6,14H,4-5H2,1H3
• InChI Key： QRQFHCQPVBGRJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1(CC1)O

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate

Methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate (CAS No. 2229510-96-5): A Comprehensive Overview

Methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate, identified by its CAS number 2229510-96-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of benzoate derivatives, which have been widely studied for their diverse biological activities. The structural features of this molecule, particularly the presence of a chloro substituent at the second position and a 1-hydroxycyclopropyl group at the fourth position, contribute to its unique chemical properties and potential pharmacological applications.

The synthesis of methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate involves a series of well-established organic reactions, including chlorination and hydroxylation processes. The chloro group introduces electrophilic centers, making the molecule susceptible to nucleophilic substitution reactions, which are crucial for further functionalization. On the other hand, the 1-hydroxycyclopropyl group adds a stereocenter, influencing the compound's interactions with biological targets. These structural elements make it a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in benzoate derivatives due to their potential therapeutic effects. Studies have shown that these compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. Specifically, the presence of a hydroxyl group in the cyclopropyl ring enhances the molecule's ability to interact with enzymes and receptors, thereby modulating biological pathways. This has led to extensive research aimed at identifying novel analogs with improved pharmacological profiles.

The pharmacological activity of methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate has been explored in several preclinical studies. Research indicates that this compound may have significant potential in treating inflammatory diseases by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for developing new therapeutic agents. The combination of the chloro and 1-hydroxycyclopropyl groups appears to enhance its binding affinity to target proteins, making it a promising candidate for further development.

The chemical stability and solubility of methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate are also important considerations in its potential application as a pharmaceutical agent. Benzoate derivatives are known for their stability under various conditions, which is crucial for formulation development. Furthermore, its solubility in common solvents makes it suitable for various administration routes, including oral and intravenous delivery. These properties are essential for ensuring the compound's efficacy and safety in clinical settings.

The synthesis and characterization of methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate have been refined through advanced techniques in organic chemistry. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods for confirming the compound's identity and purity. These analytical techniques provide detailed information about the molecular structure and chemical environment, ensuring that the compound meets stringent quality standards.

The future prospects of methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate in pharmaceutical research are promising. Ongoing studies aim to optimize its synthetic route for scalability and cost-effectiveness. Additionally, computational modeling and molecular docking studies are being employed to predict its interactions with biological targets, which can guide the design of more potent derivatives. These efforts are expected to accelerate the development of novel drugs based on this compound.

In conclusion, methyl 2-chloro-4-(1-hydroxycyclopropyl)benzoate (CAS No. 2229510-96-5) is a structurally unique benzoate derivative with significant potential in pharmaceutical applications. Its distinctive features, including the chloro and 1-hydroxycyclopropyl groups, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery. With continued research and development, this compound holds promise for addressing various therapeutic challenges in the future.